1-((3,4-dimethoxyphenyl)sulfonyl)-5,6-dimethyl-1H-benzo[d]imidazole

• IUPAC Name: 1-(3,4-dimethoxyphenyl)sulfonyl-5,6-dimethylbenzimidazole
• InChI: InChI=1S/C17H18N2O4S/c1-11-7-14-15(8-12(11)2)19(10-18-14)24(20,21)13-5-6-16(22-3)17(9-13)23-4/h5-10H,1-4H3
• InChI Key: KJQYXJPGIYJQCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C=N2)S(=O)(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C17H18N2O4S
• Molecular Weight: 346.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1,3-diazole. Imidazole and benzimidazole rings are the most important nitrogen-containing heterocycles, which are widely explored and utilized by the pharmaceutical industry for drug discovery.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. The benzimidazole is a six-membered bicyclic heteroaromatic compound in which benzene ring is fused to the 4- and 5-positions of imidazole ring.

Chemical Reactions Analysis

Imidazole and its derivatives have been found to exhibit a broad spectrum of bioactivities, making them valuable in the development of new drugs. They have been used as potent p53-MDM2/MDMX protein-protein interaction inhibitors.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties.

Mechanism of Action

The mechanism of action of imidazole derivatives often involves their ability to disrupt processes related to DNA replication. This permits them to inhibit replication of both bacterial and cancer cells.

Safety and Hazards

Safety data sheets for imidazole indicate that it may form combustible dust concentrations in air and is harmful if swallowed. It causes severe skin burns and eye damage, and may cause respiratory irritation.

Future Directions

Imidazole and benzimidazole compounds continue to be an active and attractive topic of medicinal chemistry due to their enormous medicinal value. They are being explored for their potential as anticancer agents, and research is ongoing to develop new drugs based on these compounds.